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Compound of Interest

Compound Name: Arecoline Hydrobromide

Cat. No.: B000976 Get Quote

Introduction

Arecoline Hydrobromide is the hydrobromide salt of arecoline, a natural alkaloid derived from

the betel nut of the Areca catechu palm. It functions as a non-selective partial agonist of

muscarinic acetylcholine receptors (M1, M2, M3, M4, and M5) and nicotinic acetylcholine

receptors.[1][2][3] Due to its cholinergic properties, it is frequently utilized in research to

investigate the roles of these receptors in various physiological and pathological processes.

Intraperitoneal (i.p.) injection is a common administration route in animal models, allowing for

rapid absorption and systemic distribution.

Physicochemical Properties

Arecoline Hydrobromide is a white to light yellow crystalline powder.[4] It is highly soluble in

water and to a lesser extent in ethanol, while being only slightly soluble in chloroform and ether.

[5]

Pharmacological Action

Arecoline acts as an agonist at muscarinic acetylcholine receptors (mAChRs), mimicking the

effect of acetylcholine.[1] This binding activates downstream signaling cascades. One of the

key pathways involves the activation of the Ras/Raf/MEK/ERK signaling pathway. This can

occur through G-protein coupled receptor (GPCR) mechanisms and may also involve

transactivation of receptor tyrosine kinases like the epidermal growth factor receptor (EGFR).[2]
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The activation of these pathways can influence a wide range of cellular processes, including

proliferation, survival, and migration.[2]

Data Summary

The following tables summarize key quantitative data for the preparation and use of Arecoline
Hydrobromide solutions.

Table 1: Solubility of Arecoline Hydrobromide

Solvent Solubility Reference(s)

Water 100 mg/mL [4]

Water 1000 mg/mL (at 20°C) [5]

Water 50 mg/mL (with sonication) [1]

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL [6]

Dimethyl Sulfoxide (DMSO) ~3 mg/mL - ≥50 mg/mL [1][6]

Dimethylformamide (DMF) ~1 mg/mL [6]

Table 2: Stability and Storage of Arecoline Hydrobromide

Form Storage Condition Stability Reference(s)

Solid (Powder)
Room Temperature,

Inert Atmosphere

Stable for 2 years

from purchase
[4]

Solid (Powder) -20°C ≥ 4 years [6]

Aqueous Solution N/A
Not stable, prepare

fresh daily
[4][6]

DMSO Stock Solution -20°C Up to 1 month [1]

DMSO Stock Solution -80°C Up to 6 months [1]
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Table 3: Recommended Dosages for Intraperitoneal Injection in Mice

Dosage Range Application Reference(s)

5 - 20 mg/kg Immunomodulation studies [7]

10 - 60 mg/kg Pharmacological studies [8]

LD50 (subcutaneous) N/A 100 mg/kg

Protocols: Preparation of Arecoline Hydrobromide
for Intraperitoneal Injection
This protocol provides a detailed methodology for the preparation of Arecoline Hydrobromide
solution for intraperitoneal injection in a research setting.

Materials

Arecoline Hydrobromide powder

Sterile, pyrogen-free saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

Sterile 15 mL or 50 mL conical tubes

Vortex mixer

Sterile syringes (1 mL to 10 mL)

Sterile needles (25-27 gauge for mice)[9]

0.22 µm sterile syringe filter

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol: Solution Preparation
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Calculate the Required Amount: Determine the total volume of the solution and the desired

final concentration. For example, to prepare 10 mL of a 2 mg/mL solution, you will need 20

mg of Arecoline Hydrobromide. Always weigh the animal to calculate the precise dose to

be administered.[10]

Weigh the Compound: Carefully weigh the calculated amount of Arecoline Hydrobromide
powder using an analytical balance in a clean, sterile environment.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add the desired volume of sterile saline or PBS to the tube. For i.p. injections, using an

isotonic vehicle like saline is recommended.

Vortex the solution until the Arecoline Hydrobromide is completely dissolved. The

solution should be clear and colorless.[4] To aid dissolution, especially for higher

concentrations, the solution can be gently warmed to 37°C or sonicated.[1]

Sterile Filtration:

Draw the prepared solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile tube or vial. This step is crucial to ensure the sterility of

the injectable solution.[10]

Final Preparation and Use:

The solution is now ready for intraperitoneal injection.

It is highly recommended to prepare the aqueous solution fresh on the day of use, as it is

not stable.[4][6]

Warm the solution to room or body temperature before injection to avoid causing

discomfort or a drop in the animal's body temperature.[10][11]
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Experimental Protocol: Intraperitoneal Injection in Mice

Animal Restraint: Properly restrain the mouse. The animal should be held securely to expose

the abdomen.

Injection Site: The recommended injection site is the lower right quadrant of the abdomen to

avoid the cecum and urinary bladder.[9][12] Disinfect the injection site with 70% alcohol.[12]

Injection:

Use a new sterile needle and syringe for each animal.[11]

Insert the needle (bevel up) at approximately a 30-45 degree angle to the abdominal wall.

[11][12]

Before injecting, gently pull back on the plunger (aspirate) to ensure the needle has not

entered a blood vessel or organ. If blood or any fluid appears in the syringe, withdraw the

needle and reinject at a different site with a fresh needle and syringe.[12]

Slowly inject the calculated volume of the Arecoline Hydrobromide solution. The

maximum recommended injection volume for a mouse is generally less than 10 mL/kg.[9]

Post-Injection Monitoring: Return the animal to its cage and monitor for any adverse

reactions.
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Caption: Arecoline-mediated activation of the MAPK/ERK signaling pathway.
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Caption: Experimental workflow for arecoline hydrobromide i.p. injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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